(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine

• IUPAC Name: (5-ethyl-1,3,4-oxadiazol-2-yl)methanamine
• InChI: InChI=1S/C5H9N3O/c1-2-4-7-8-5(3-6)9-4/h2-3,6H2,1H3
• InChI Key: KOTDRRFYMZMLEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)CN
• Molecular Formula: C5H9N3O
• DSSTOX Substance ID: DTXSID201282500
• Molecular Weight: 127.14 g/mol
• CAS RN: 944897-60-3

Description

“(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine” is a compound with the CAS Number: 1158227-60-1. It has a molecular weight of 163.61. The compound is a powder in its physical form.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles, which includes “(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine”, involves various methods. These compounds could be used in the future in medicine and agriculture.

Molecular Structure Analysis

The Inchi Code of “(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine” is 1S/C5H9N3O.ClH/c1-2-4-7-8-5 (3-6)9-4;/h2-3,6H2,1H3;1H. The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring.

Physical And Chemical Properties Analysis

“(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine” is a powder in its physical form. The storage temperature is room temperature.

Scientific Research Applications

Antimicrobial Activity

The 1,3,4-oxadiazole derivatives exhibit remarkable antimicrobial properties. . . These compounds hold promise as potential new drugs to combat microbial infections.

Anti-Inflammatory and Analgesic Effects

While not directly related to (5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine, other oxadiazole derivatives have been investigated for their anti-inflammatory and analgesic properties. .

Anti-Infective Agents

Researchers have synthesized 1,2,4-oxadiazoles as potential anti-infective agents. These molecules have been evaluated for their activity against Trypanosoma cruzi cysteine protease cruzain. .

Acetylcholinesterase Inhibition

A series of 1,3,4-oxadiazole derivatives were designed and synthesized as acetylcholinesterase inhibitors. These compounds were confirmed through IR, NMR, and high-resolution mass spectra. .

Oral Bioavailability

In silico predictions suggest that certain 1,3,4-oxadiazole compounds adhere to Lipinski’s rules of five, indicating favorable oral bioavailability. .

Safety and Hazards

The safety information for “(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine” includes the GHS07 pictogram and the signal word “Warning”. The hazard statements are H302, H315, H319, and H335.

Future Directions

1,3,4-oxadiazoles, including “(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine”, have been successfully used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture. They exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties. In addition, they can act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity. Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought.

Mechanism of Action

Mode of Action

Oxadiazoles, the class of compounds to which it belongs, are known to have a wide range of applications due to their electron deficiency, high photoluminescence quantum yield, and good thermal and chemical stabilities .

Biochemical Pathways

Oxadiazoles are known to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds

Pharmacokinetics

The compound is a grey microcrystalline powder and its storage temperature is room temperature , which might suggest some stability and potential for oral administration.

Result of Action

As a member of the oxadiazole class, it may have potential applications in material science, medicinal chemistry, and high energy molecules .

Action Environment

It is known that the compound is stable at room temperature , suggesting some degree of environmental stability.